Cas no 1779977-36-4 (1-Hexanesulfonyl chloride, 3,3-difluoro-)

• Product Name: 1-Hexanesulfonyl chloride, 3,3-difluoro-
• CAS No: 1779977-36-4
• MF: C₆H₁₁ClF₂O₂S
• MW: 220.665147066116
• CID: 5253256
• Update Time: 2025-06-26

1-Hexanesulfonyl chloride, 3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanesulfonyl chloride, 3,3-difluoro-

• Inchi： 1S/C6H11ClF2O2S/c1-2-3-6(8,9)4-5-12(7,10)11/h2-5H2,1H3
• InChI Key： IRDOBDUSNPNFFM-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CC(F)(F)CCC

Additional information on 1-Hexanesulfonyl chloride, 3,3-difluoro-

1-Hexanesulfonyl chloride, 3,3-difluoro- (CAS No. 1779977-36-4): An Overview of a Versatile Reagent in Modern Chemistry

1-Hexanesulfonyl chloride, 3,3-difluoro- (CAS No. 1779977-36-4) is a highly versatile reagent that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has found applications in a wide range of chemical reactions and processes. In this article, we will delve into the properties, synthesis, and applications of 1-Hexanesulfonyl chloride, 3,3-difluoro-, highlighting its importance in contemporary research and development.

Structural Characteristics and Physical Properties

1-Hexanesulfonyl chloride, 3,3-difluoro- is a chlorosulfonate derivative with a hexyl backbone and two fluorine atoms at the 3-position. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it an excellent electrophilic reagent in various synthetic transformations. The compound is typically a colorless liquid with a molecular weight of approximately 225.68 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene.

Synthesis and Preparation

The synthesis of 1-Hexanesulfonyl chloride, 3,3-difluoro- can be achieved through several routes. One common method involves the reaction of 1-hexanesulfonic acid, 3,3-difluoro- with thionyl chloride (SOCl₂) under reflux conditions. This reaction proceeds via the formation of an intermediate sulfinic acid chloride, which is then converted to the final product through further chlorination. The reaction can be represented as follows:

C6H11SF2(OH) + SOCl2 → C6H11SF2(OCl) + SO2 + HCl
C6H11SF2(OCl) + SOCl2 → C6H11SF2(OCl)2

This synthetic route is highly efficient and yields pure products with minimal side reactions. Alternative methods include the use of other chlorinating agents such as phosphorus pentachloride (PCl₅) or phosphorus oxychloride (POCl₃). These methods offer different advantages in terms of yield and purity depending on the specific conditions employed.

1-Hexanesulfonyl chloride, 3,3-difluoro- has found extensive use in organic synthesis due to its reactivity and functional group compatibility. One of its primary applications is in the formation of sulfonamides through nucleophilic substitution reactions. For example, it can react with amines to form the corresponding sulfonamide derivatives:

C6 sub>H< sub >11  sub >SF< sub >2  sub >(OCl) + R-NH< sub >2  sub > → C< sub >6  sub >H< sub >11  sub >SF< sub >2  sub >(ONHR) + HCl  code > pre >
        < p > This reaction is particularly useful for preparing functionalized sulfonamides that are important intermediates in pharmaceutical and agrochemical synthesis. The presence of the fluorine atoms enhances the stability and reactivity of the resulting sulfonamides, making them valuable building blocks for further transformations.

        < p >< strong > Medicinal Chemistry Applications  strong > p >
        < p >< strong >1-Hexanesulfonyl chloride, 3 , 3 -difluoro-  strong > has also gained prominence in medicinal chemistry due to its ability to introduce sulfonamide functionalities into biologically active molecules . Sulfonamides are known for their diverse biological activities , including antimicrobial , anti-inflammatory , and antidiabetic properties . By incorporating these functionalities into drug candidates , researchers can enhance their pharmacological profiles and improve their therapeutic potential .

        For instance , recent studies have shown that sulfonamide derivatives derived from < strong >1-Hexanesulfonyl chloride , 3 , 3 -difluoro-  strong > exhibit potent inhibitory effects against specific enzymes involved in disease pathways . These compounds have been evaluated for their efficacy in treating various conditions , such as cancer , diabetes , and neurodegenerative disorders . The unique electronic properties imparted by the fluorine atoms contribute to their enhanced binding affinities and selectivities towards target proteins .

        < p >< strong > Recent Research Highlights  strong > p >
        < p > A notable study published in the Journal of Medicinal Chemistry explored the use of < strong >1-Hexanesulfonyl chloride , 3 , 3 -difluoro-  strong > in the development of novel antiviral agents . The researchers synthesized a series of sulfonamide derivatives and evaluated their antiviral activities against several viral strains . One compound exhibited remarkable efficacy against influenza virus by inhibiting viral replication at low concentrations . This finding underscores the potential of this reagent in generating new therapeutic leads for viral infections .

        Another study focused on the application of < strong >1-Hexanesulfonyl chloride , 3 , 3 -difluoro-  strong > in green chemistry processes . Researchers demonstrated that this reagent could be used in solvent-free conditions to synthesize sulfonamides with high yields and selectivities . The environmentally friendly nature of this approach aligns with sustainable chemistry principles and offers a promising alternative to traditional methods that often involve hazardous solvents .

        < p >< strong > Conclusion  strong > p >
        < p >< strong >1-Hexanesulfonyl chloride , 3 , 3 -difluoro-  strong > (CAS No . 1779977 - 36 -4 ) is a versatile reagent with significant applications in organic synthesis and medicinal chemistry . Its unique structural features make it an excellent choice for introducing sulfonamide functionalities into complex molecules . Recent research has highlighted its potential in developing new drugs for various diseases and advancing sustainable chemical processes . As ongoing studies continue to explore its properties and applications , this compound is poised to play an increasingly important role in modern chemical research and development .

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